(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl propionate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] propanoate
• InChI: InChI=1S/C21H20O7/c1-5-18(22)27-13-7-8-14-16(11-13)28-17(19(14)23)10-12-6-9-15(24-2)21(26-4)20(12)25-3/h6-11H,5H2,1-4H3/b17-10-
• InChI Key: OQJFDONXNRFYNL-YVLHZVERSA-N
• Canonical SMILES: CCC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=C(C(=C(C=C3)OC)OC)OC)O2
• Isomeric SMILES: CCC(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C(=C(C=C3)OC)OC)OC)/O2
• Molecular Formula: C21H20O7
• Molecular Weight: 384.4 g/mol

Description

This compound is an organic molecule with multiple functional groups, including a benzofuran ring, a propionate ester, and a benzylidene group. The presence of these groups suggests that the compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its specific structure. The presence of the benzofuran ring, the propionate ester, and the benzylidene group could make the compound reactive towards certain types of reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined using various analytical techniques. These properties could influence how the compound is handled, stored, and used.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Proper safety precautions should be taken when handling this compound, especially if it is new or not well-studied.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it shows promise as a drug, further studies could focus on optimizing its structure for better efficacy, studying its pharmacokinetics, or testing its effects in preclinical and clinical trials.